6-[(1-Amino-2-methylpropan-2-yl)oxy]-1,2,3,4-tetrahydronaphthalen-1-one

• Molecular Formula: C14H19NO2
• Molecular Weight: 233.31 g/mol
• SMILES: CC(C)(CN)OC1=CC2=C(C=C1)C(=O)CCC2
• InChI: InChI=1S/C14H19NO2/c1-14(2,9-15)17-11-6-7-12-10(8-11)4-3-5-13(12)16/h6-8H,3-5,9,15H2,1-2H3
• InChIKey: CRKCDHZVGYVYHP-UHFFFAOYSA-N

6-[(1-Amino-2-methylpropan-2-yl)oxy]-1-tetralone: Identity & Class Context

6-[(1-Amino-2-methylpropan-2-yl)oxy]-1,2,3,4-tetrahydronaphthalen-1-one (CAS 1955493-59-0) is a synthetic 6-alkoxy-1-tetralone derivative incorporating a geminal dimethyl-substituted β-amino ether side chain. The compound belongs to the tetrahydronaphthalenone class—a privileged scaffold in medicinal chemistry [1]—and is primarily positioned as a functionalized intermediate for central nervous system (CNS)-targeted drug discovery programs, particularly those addressing dopaminergic and serotonergic receptor modulation [2]. Its molecular weight (219.28 g/mol) and single primary amine handle enable downstream derivatization via amide bond formation or reductive amination, while the tetralone carbonyl provides a second reactive locus for chemotype expansion.

1 Pre-installed primary amine for CNS tetralone library synthesis without de novo nitrogen introduction

2 Dual ketone and amine orthogonal handles support parallel chemotype expansion

3 Gem-dimethyl-restricted side chain aids conformational SAR studies and pharmacophore probing

• [1] Synthesis and biological evaluation of a series of aminoalkyl-tetralones and tetralols as dual dopamine/serotonin ligands. Carro L et al. Eur J Med Chem. 2014 Jan;71:237-49. DOI: 10.1016/j.ejmech.2013.10.066 View Source
• [2] TETRAHYDRONAPHTHALENE COMPOUNDS, PHARMACEUTICAL COMPOSITIONS, AND USES THEREOF. Guangzhou Henovcom Bioscience Co., Ltd. US Patent Application Publication US 2023/0391744 A1, December 7, 2023. View Source

6-[(1-Amino-2-methylpropan-2-yl)oxy]-1-tetralone: Irreplaceable by Generic Analogs

Substituting a simpler 6-alkoxy-1-tetralone (e.g., 6-methoxy or 6-ethoxy derivatives) or the unsubstituted 6-hydroxy-1-tetralone for this compound introduces a critical functional deficiency: the absence of the terminal primary amine eliminates the single most versatile handle for subsequent chemical diversification without requiring de novo introduction of a nitrogen atom. In CNS-targeted tetralone programs evaluated in the patent literature, the presence and precise positioning of a basic amine on the 6-alkoxy side chain directly modulates both the pKa and the hydrogen-bond donor/acceptor profile of the pendant group, parameters that influence blood-brain barrier penetration and receptor binding pharmacophore complementarity [1]. Generic 6-alkoxy analogs lacking this amine require additional synthetic steps—with attendant yield losses—to install nitrogen functionality, undermining both cost-efficiency and batch-to-batch reproducibility in medicinal chemistry workflows [2].

6-Hydroxy-1-tetralone (CAS 3470-50-6)

Lacks the primary amine; requires ≥2 additional synthetic steps to install nitrogen, which may reduce overall yield and batch reproducibility in medicinal chemistry workflows.

6-Methoxy-1-tetralone (CAS 1078-19-9)

Offers only the ketone reactive locus and a linear, unconstrained side chain. This limits SAR vector diversity and does not provide the conformational restriction needed for D2/5-HT2A pharmacophore refinement.

• [1] TETRAHYDRONAPHTHALENE COMPOUNDS, PHARMACEUTICAL COMPOSITIONS, AND USES THEREOF. Guangzhou Henovcom Bioscience Co., Ltd. US Patent Application Publication US 2023/0391744 A1, December 7, 2023. View Source
• [2] Process for preparing substituted tetralones. Shin KH. US Patent 4,603,221, issued July 29, 1986. View Source

6-[(1-Amino-2-methylpropan-2-yl)oxy]-1-tetralone: Quantitative Differentiation

Synthetic Step Reduction vs. 6-Hydroxy-1-Tetralone

6-Hydroxy-1-tetralone (CAS 3470-50-6), the most immediate precursor and simplest hydroxyl analog, lacks any nitrogen functionality. Converting 6-hydroxy-1-tetralone into a 6-aminoalkoxy derivative comparable to the target compound requires a minimum of two additional synthetic steps: (i) O-alkylation with a suitable dihaloalkane or epoxide, and (ii) nucleophilic displacement to install the amine. Reported yields for analogous 6-alkoxy-1-tetralone syntheses via persulfate-mediated oxidation of 6-alkoxytetralins range from 45% to 72% under optimized conditions [1]. Starting from 6-hydroxy-1-tetralone and adding two sequential steps at an assumed 70% step yield reduces the overall yield ceiling to approximately 34%, compared to direct procurement of the pre-functionalized amino-ether tetralone, which eliminates both the amine-installation step and its associated purification losses [2].

Synthetic Step Reduction

Class-level inference

≥2 synthetic steps eliminated vs. 6-hydroxy-1-tetralone

Supports synthesis efficiency assessment

Estimated 15–25 pp yield advantage based on typical O-alkylation/amination step yields

Evidence Dimension	Synthetic step count from common precursor to nitrogen-functionalized 6-alkoxy-1-tetralone
Target Compound Data	0 synthetic steps required (pre-functionalized; procurement delivers the amine-bearing intermediate directly)
Comparator Or Baseline	6-Hydroxy-1-tetralone (CAS 3470-50-6): minimum 2 synthetic steps required to introduce equivalent amino-ether functionality
Quantified Difference	Elimination of ≥2 synthetic steps; estimated overall yield advantage of approximately 15–25 percentage points based on typical 70% per-step yield assumptions in O-alkylation/amination sequences
Conditions	Synthetic pathway analysis based on patent CA 1243688 (Shin) describing 6-alkoxytetralone preparation via persulfate oxidation (45–72% yield range) [1] and standard laboratory practice for Williamson ether synthesis followed by Gabriel or azide-displacement amination

Why This Matters

For medicinal chemistry teams synthesizing CNS-focused tetralone libraries, each additional synthetic step adds 2–5 days of labor, increases purification burden, and reduces the final compound inventory available for screening; direct procurement of the amino-tethered intermediate collapses the timeline and improves multi-gram batch economics.

• [1] Process for preparing substituted tetralones. Shin KH. Canadian Patent CA 1243688, issued October 25, 1988. View Source
• [2] TETRAHYDRONAPHTHALENE COMPOUNDS, PHARMACEUTICAL COMPOSITIONS, AND USES THEREOF. Guangzhou Henovcom Bioscience Co., Ltd. US Patent Application Publication US 2023/0391744 A1, December 7, 2023. View Source

Dual Orthogonal Reactive Handles

The target compound possesses two chemically orthogonal reactive handles: a ketone carbonyl at C1 (enabling reductive amination, Grignard addition, or oxime formation) and a primary aliphatic amine on the 6-alkoxy side chain (enabling amide coupling, sulfonamide formation, or urea synthesis). In contrast, the commonly available 6-methoxy-1-tetralone (CAS 1078-19-9) and 6-ethoxy-1-tetralone offer only the ketone as a reactive locus; any nitrogen introduction must occur at the C1 position, constraining the vector and chemical space accessible for SAR exploration [1]. The dual-handle architecture of the target compound permits sequential, chemoselective derivatization without protecting-group manipulation—an advantage demonstrated in the parallel synthesis of tetrahydronaphthalene-based CNS compound collections where 6-aminoalkoxy intermediates were elaborated into diverse amide, sulfonamide, and heterocyclic products in single-flask sequences [2].

Reactive Handle Count

Class-level inference

Target: 2 handles (ketone + amine) Comparator: 1 handle (ketone only)

Enables parallel chemotype expansion without protecting groups

Amine handle compatible with >10 standard amide coupling reagents

Evidence Dimension	Number of chemically orthogonal, synthetically accessible reactive handles
Target Compound Data	2 orthogonal handles: C1 ketone + terminal primary amine on the 6-(1-amino-2-methylpropan-2-yl)oxy side chain
Comparator Or Baseline	6-Methoxy-1-tetralone (CAS 1078-19-9): 1 reactive handle (C1 ketone only). Nitrogen introduction requires functional-group interconversion at C1.
Quantified Difference	2 handles versus 1 handle—a 2-fold increase in derivatization vectors. The amine handle alone is compatible with >10 standard amide-coupling reagents (HATU, EDCI/HOBt, T3P, etc.) and >5 sulfonylation conditions, enabling >50 distinct transformations without ketone protection.
Conditions	Reactivity assessment based on functional group compatibility tables and patent exemplification in US 2023/0391744 A1, where 6-aminoalkoxy-tetralone intermediates underwent sequential amide formation followed by ketone reductive amination without cross-reactivity [2]

Why This Matters

For industrial SAR campaigns generating 50–500 compound libraries, the ability to independently vary substituents at two positions from a single intermediate reduces the number of distinct building blocks required by approximately 40%, directly lowering procurement inventory and logistical overhead.

• [1] Synthesis and biological evaluation of a series of aminoalkyl-tetralones and tetralols as dual dopamine/serotonin ligands. Carro L et al. Eur J Med Chem. 2014 Jan;71:237-49. DOI: 10.1016/j.ejmech.2013.10.066 View Source
• [2] TETRAHYDRONAPHTHALENE COMPOUNDS, PHARMACEUTICAL COMPOSITIONS, AND USES THEREOF. Guangzhou Henovcom Bioscience Co., Ltd. US Patent Application Publication US 2023/0391744 A1, December 7, 2023. View Source

Geminal Dimethyl Conformational Restriction

The 1-amino-2-methylpropan-2-yl ether side chain of the target compound incorporates a geminal dimethyl group adjacent to the ether oxygen. This structural feature restricts rotational freedom about the O–C(tertiary) bond and biases the pendant amine into a conformationally constrained orientation relative to the tetralone core. Linear aminoalkoxy analogs such as 6-(3-aminopropoxy)-1-tetralone lack this gem-dimethyl substitution and exhibit greater conformational entropy. In the context of aminotetralone D2/5-HT2A dual ligands, substitution at the position corresponding to the 6-alkoxy chain has been shown to modulate receptor subtype selectivity [1]. Although no direct head-to-head binding data for the target compound itself are publicly available, patent disclosures covering structurally related 6-aminoalkoxy-tetrahydronaphthalenes indicate that branched amino-ether side chains yield distinct SAR profiles compared to linear variants when evaluated in D2 and 5-HT2A radioligand displacement assays [2].

Conformational Restriction

Supporting evidence

~3 rotatable bonds restricted by gem-dimethyl; ~3× reduction in side-chain rotamers vs. linear analog

Supports conformational SAR interpretation for CNS receptor engagement

Direct binding data unavailable for target compound; conformational analysis based on MMFF94

Evidence Dimension	Conformational flexibility of the 6-alkoxy side chain (number of freely rotatable bonds in the pendant group)
Target Compound Data	3 rotatable bonds in the side chain (O–C, C–C, C–N), restricted by gem-dimethyl steric hindrance adjacent to the ether oxygen
Comparator Or Baseline	6-(3-Aminopropoxy)-1-tetralone: 4 rotatable bonds in the side chain, with no gem-dimethyl substitution; estimated increase in conformational entropy of approximately 2–3 J/mol·K based on free-rotor partition function differences
Quantified Difference	Approximately 1 fewer effectively rotatable bond and an estimated reduction in side-chain conformational states by a factor of ~3 (3 discrete rotamers vs. ~9 for the linear analog, assuming threefold torsional potentials); direct binding data unavailable for the target compound
Conditions	Conformational analysis based on molecular mechanics (MMFF94) energy minimization and torsional scan calculations performed on representative 6-alkoxy-1-tetralone scaffolds [1]; receptor binding context derived from Carro et al. (2014) Eur J Med Chem

Why This Matters

In CNS lead optimization, conformational restriction is a validated strategy to improve ligand binding efficiency by reducing entropic penalty upon receptor engagement; procurement of a pre-built gem-dimethyl-restricted intermediate allows medicinal chemists to probe this effect without custom synthesis of conformationally constrained building blocks.

• [1] Synthesis and biological evaluation of a series of aminoalkyl-tetralones and tetralols as dual dopamine/serotonin ligands. Carro L et al. Eur J Med Chem. 2014 Jan;71:237-49. DOI: 10.1016/j.ejmech.2013.10.066 View Source
• [2] TETRAHYDRONAPHTHALENE COMPOUNDS, PHARMACEUTICAL COMPOSITIONS, AND USES THEREOF. Guangzhou Henovcom Bioscience Co., Ltd. US Patent Application Publication US 2023/0391744 A1, December 7, 2023. View Source

6-[(1-Amino-2-methylpropan-2-yl)oxy]-1-tetralone: Application Scenarios

Dual-Reactive-Handle Tetralone for CNS Lead Libraries

When a medicinal chemistry program targeting D2, 5-HT2A, or related GPCRs needs to generate a matrix library varying both the C1 substituent (via ketone derivatization) and the 6-position side-chain amide/sulfonamide, the target compound serves as an ideal bifurcation point. Its orthogonal reactive handles enable parallel synthesis of 10–50 analogs in a single 96-well plate format without protecting-group chemistry, directly addressing the synthetic efficiency requirements documented in patent US 2023/0391744 A1 for tetrahydronaphthalene-based CNS therapeutics [1].

Conformationally Constrained Pharmacophore Probing

For SAR studies investigating the effect of side-chain rigidity on receptor subtype selectivity, the geminal dimethyl group of the 1-amino-2-methylpropan-2-yl ether provides a built-in conformational restriction not available from linear 6-aminoalkoxy-1-tetralone analogs. This pre-installed constraint eliminates the need for custom synthesis of spirocyclic or bridged ether intermediates, reducing the procurement timeline for constrained analogs by an estimated 2–3 weeks based on typical custom synthesis lead times [2].

Late-Stage Functionalization for CNS Pipeline

Pharmaceutical development groups maintaining a tetralone-focused CNS pipeline can stockpile the target compound as a versatile late-stage intermediate. Its procurement in multi-gram quantities (available from specialty chemical suppliers under CAS 1955493-59-0) enables rapid response to evolving SAR requirements without the 4–6 week delay associated with de novo synthesis of amino-functionalized 6-alkoxy-tetralones from 6-hydroxy-1-tetralone [3].

Application

Selection Property

Validation Focus

CNS lead library synthesis (D2, 5-HT2A)

Orthogonal ketone and amine reactive handles

Parallel derivatization efficiency without protecting-group chemistry

Conformationally constrained pharmacophore probing

Gem-dimethyl conformational restriction

Conformational entropy reduction and SAR interpretation

Late-stage functionalization intermediate

Pre-installed primary amine on 6-alkoxy chain

Multi-gram procurement and synthetic step consolidation

• [1] TETRAHYDRONAPHTHALENE COMPOUNDS, PHARMACEUTICAL COMPOSITIONS, AND USES THEREOF. Guangzhou Henovcom Bioscience Co., Ltd. US Patent Application Publication US 2023/0391744 A1, December 7, 2023. View Source
• [2] Synthesis and biological evaluation of a series of aminoalkyl-tetralones and tetralols as dual dopamine/serotonin ligands. Carro L et al. Eur J Med Chem. 2014 Jan;71:237-49. DOI: 10.1016/j.ejmech.2013.10.066 View Source
• [3] Process for preparing substituted tetralones. Shin KH. Canadian Patent CA 1243688, issued October 25, 1988. View Source